1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine

Specification

• CAS No.: 423737-88-6
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35g/mol
• IUPAC Name: 1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine
• Standard InChI: InChI=1S/C17H21NO2/c1-14(13-19-2)18-12-15-7-6-10-17(11-15)20-16-8-4-3-5-9-16/h3-11,14,18H,12-13H2,1-2H3
• Standard InChI Key: OKLVOSIUWRAEJX-UHFFFAOYSA-N
• SMILES: CC(COC)NCC1=CC(=CC=C1)OC2=CC=CC=C2
• Canonical SMILES: CC(COC)NCC1=CC(=CC=C1)OC2=CC=CC=C2

Introduction

1-Methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine is a chemical compound with the CAS number 423737-88-6 and a molecular formula of C17H21NO2. It has a molecular weight of 271.354 g/mol and a logP value of 3.99430, indicating moderate lipophilicity. This compound is of interest in various chemical and pharmaceutical applications due to its structural features and potential biological activities.

Synthesis and Availability

While specific synthesis methods for 1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine are not detailed in the available literature, compounds with similar structures are typically synthesized through reactions involving amines and alkyl halides or through reductive amination processes. This compound is available for purchase from various chemical suppliers, indicating its commercial availability for research purposes.

Biological Activity and Potential Applications

Although specific biological activity data for 1-methoxy-N-[(3-phenoxyphenyl)methyl]propan-2-amine are not readily available, compounds with similar structures often exhibit biological activities such as anticancer, antioxidant, or neuroprotective effects. The presence of aromatic rings and an amine group suggests potential for interaction with enzymes or receptors, which could be explored in drug discovery efforts.

Research Findings and Future Directions

Given the limited specific research on this compound, future studies could focus on its synthesis optimization, biological activity screening, and potential applications in pharmaceuticals or materials science. The compound's structural similarity to other biologically active molecules suggests it may serve as a useful scaffold for designing new drugs or chemical probes.